Ortho thiazepines are a class of heterocyclic compounds characterized by the presence of a thiazine ring with an ortho position nitrogen atom. These molecules exhibit diverse biological activities and have been explored in various pharmaceutical applications due to their potential as therapeutic agents. The ortho thiazepine scaffold is known for its ability to modulate several biological pathways, making it an attractive structure for drug discovery. These compounds are often synthesized through multi-step organic reactions, including condensation, ring closure, and subsequent modifications. The presence of the thiazine ring confers unique chemical properties, such as good hydrogen bonding capacity and aromaticity, which can influence the pharmacological profile of ortho thiazepines. Due to their structural versatility, ortho thiazepines have shown promise in targeting various diseases, including inflammation, neurodegenerative disorders, and cardiovascular conditions. Their potential therapeutic applications continue to be explored, driven by ongoing research into their mechanism of action and structure-activity relationships.